1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-prop-2-ynoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H24N2O2.2ClH/c1-2-12-21-15-17(20)14-19-10-8-18(9-11-19)13-16-6-4-3-5-7-16;;/h1,3-7,17,20H,8-15H2;2*1H
• InChI Key: KFKRPHPOUPBRMJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCC(CN1CCN(CC1)CC2=CC=CC=C2)O.Cl.Cl
• Molecular Formula: C17H26Cl2N2O2
• Molecular Weight: 361.3 g/mol

Description

1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride, also known as BPP-2a, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPP-2a is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, reward, and addiction.

Mechanism of Action

1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride acts as a selective antagonist of the dopamine D3 receptor, blocking its activation by dopamine. The dopamine D3 receptor is primarily located in the mesolimbic system, which is involved in the regulation of reward and motivation. By blocking the activation of this receptor, 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride may reduce the reinforcing effects of drugs of abuse and improve mood in individuals with depression.
Biochemical and Physiological Effects:
1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride's selective antagonism of the dopamine D3 receptor has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride has been shown to reduce drug-seeking behavior and improve cognitive function. 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride has also been shown to increase the release of acetylcholine in the prefrontal cortex, which may improve cognitive function in individuals with schizophrenia. In addition, 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride has been shown to reduce the growth and proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride's selective antagonism of the dopamine D3 receptor makes it a useful tool for studying the role of this receptor in various neurological and psychiatric disorders. However, the limitations of 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride include its low solubility in aqueous solutions and its potential for off-target effects. Future studies should focus on developing more selective and potent dopamine D3 receptor antagonists.

Future Directions

For research on 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride include the development of more selective and potent dopamine D3 receptor antagonists, as well as the investigation of its potential therapeutic applications in various neurological and psychiatric disorders. In addition, 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride's potential use in cancer therapy warrants further investigation. Finally, the role of the dopamine D3 receptor in the regulation of reward and motivation makes it an attractive target for drug development, and 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride may serve as a starting point for the development of novel therapeutics.

Scientific Research Applications

1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including addiction, depression, and schizophrenia. The dopamine D3 receptor has been implicated in the pathophysiology of these disorders, and 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride's selective antagonism of this receptor makes it a promising candidate for drug development. 1-(4-benzyl-1-piperazinyl)-3-(2-propyn-1-yloxy)-2-propanol dihydrochloride has also been studied for its potential use in cancer therapy, as the dopamine D3 receptor is overexpressed in certain types of cancer cells.